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Storage & Handling Recommendations

Proper storage and handling are critical for maintaining the stability and efficacy of PXS-5153A

monohydrochloride. The following table summarizes the key recommendations [1] [2]:

Aspect Recommendation

Long-Term
Storage

-20°C for 3 years (powder); -80°C for 1 year (in solvent) [2].

Short-Term
Storage

4°C, sealed storage, away from moisture [1].

Reconstitution Soluble in DMSO (250 mg/mL, ~569.54 mM). Sonication and warming to 60°C is

recommended [1] [2].

Solution Stability Aliquot to avoid repeated freeze-thaw cycles. Solutions are hygroscopic; use

newly opened DMSO [1].

Quantitative Data Summary
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The table below consolidates the key quantitative data for PXS-5153A monohydrochloride for easy

reference [1] [3] [2]:

Parameter Value / Description

Molecular Weight 438.95 g/mol [1]

IC50 (LOXL2) < 40 nM (across all mammalian species) [1] [3] [2]

IC50 (human

LOXL3)

63 nM [1] [3] [2]

Selectivity >40-fold selective for LOXL2 over LOX and LOXL1; >700-fold selective over other
related amine oxidases [1] [2].

Time to
Inhibition

Enzymatic activity almost entirely blocked within 15 minutes [1] [2].

Experimental Protocols

Here are methodologies for key experiments involving PXS-5153A, as cited in the literature.

In Vitro Crosslinking Assay [3]

This protocol is used to assess the inhibitor's effect on LOXL2-mediated collagen crosslinking.

Procedure:

Combine 200 µL of 3 mg/mL collagen (rat tail, type I) with 800 µL of 50 mmol/L sodium borate
buffer (pH 8.2).

Add 20 nmol/L of recombinant human LOXL2 (rhLOXL2) with or without the inhibitor (e.g., PXS-
5153A at 200 nmol/L).

Incubate the mixture at 37°C.
Replenish the enzyme and inhibitor daily for 5 days.

On day 7, extract the crosslinks for analysis.
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In Vivo Dosing in a Liver Fibrosis Model [3]

This describes a therapeutic intervention model in rats.

Procedure:

Induce liver fibrosis in Sprague Dawley rats by oral administration of CCl4 in olive oil, 3 times
per week for 6 weeks.

After 3 weeks of CCl4 administration, begin therapeutic treatment with PXS-5153A.
Administer PXS-5153A by oral gavage once daily at doses of 3 mg/kg (low) or 10 mg/kg (high),

or at 10 mg/kg three times a week.
Continue dosing throughout the remainder of the 6-week study.

Assess endpoints such as plasma ALT/AST levels, Sirius red staining of liver tissue, and
hydroxyproline/crosslink analysis.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of PXS-5153A and a general workflow for its use in an in

vitro crosslinking assay.
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Frequently Asked Questions (FAQs)

Q1: What is the highest concentration stock solution I can prepare, and how should I do it?

The solubility in DMSO is at least 250 mg/mL (approximately 569.54 mM) [2]. To achieve this
concentration, it is recommended to use sonication and warming to 60°C [1]. Always use newly

opened, anhydrous DMSO to prevent moisture absorption, which can affect solubility and compound
stability.

Q2: How should I store working solutions, and what is their stability?
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For in vivo formulations, it is recommended to prepare the working solution freshly and use it on the

same day [1]. If you must store a solution, aliquot it and store it at -80°C for up to 6 months or -20°C
for up to 1 month in a sealed container to prevent moisture uptake [1]. Avoid repeated freeze-thaw

cycles.

Q3: Has PXS-5153A been tested for off-target activity?

Yes, available data indicates that PXS-5153A was tested in a panel of 30 different targets in a "Hit

Profiling Screen," and it demonstrated high selectivity, being over 700-fold selective against other
related amine oxidases [1] [3]. However, for your specific research context, consulting the full data

sheet or conducting relevant assays is always good practice.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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